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Compound of Interest

Compound Name: AcBut

Cat. No.: B1363944 Get Quote

For researchers, scientists, and professionals in drug development, ensuring a safe laboratory

environment is paramount. This guide provides essential, immediate safety and logistical

information for handling AcBut (4-(4-Acetyl-phenoxy)-butyric acid), a cleavable linker used in

the synthesis of antibody-drug conjugates (ADCs).[1][2][3][4] Adherence to these procedural

steps is critical for minimizing risk and ensuring operational integrity.

Immediate Safety and Handling Protocol
Proper handling of AcBut, a white to off-white solid, is crucial to prevent exposure and maintain

its stability.[1] Always handle AcBut in a well-ventilated area, preferably within a fume hood, to

avoid the inhalation of any dust or vapors.[5]

Personal Protective Equipment (PPE):

The first line of defense is appropriate personal protective equipment. Before handling AcBut,
ensure you are equipped with the following:
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PPE Category Specification Purpose

Eye Protection Safety goggles or glasses
Protects eyes from dust and

splashes.

Hand Protection
Nitrile gloves (chemical-

impermeable)
Prevents skin contact.

Body Protection Laboratory coat
Protects from spills and

contamination.

Engineering Controls:

Control Type Specification Purpose

Ventilation Fume hood
Minimizes inhalation of dust or

vapors.[5]

Workstation Designated area
Confines handling to a

specific, controlled space.

Step-by-Step Handling and Storage Procedures
Preparation: Designate a clean and organized workspace within a fume hood. Assemble all

necessary equipment and materials before retrieving the AcBut container.

Personal Protective Equipment: Don the required PPE as outlined in the table above.

Handling:

Avoid the formation of dust and aerosols.[6]

Use non-sparking tools to prevent ignition sources.[6]

Prevent fire caused by electrostatic discharge.[6]

Avoid contact with skin and eyes.[6]
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Storage: Store AcBut in a tightly closed container in a dry, cool, and well-ventilated place.[6]

Recommended storage temperatures are between 2-8°C or 4°C, under a nitrogen

atmosphere.[1][4][5] Keep it away from incompatible materials such as strong acids and

oxidizers.[5]

Emergency Procedures and Disposal Plan
In the event of a spill or exposure, follow these immediate steps:

Spill:

Evacuate personnel to a safe area and keep them upwind of the spill.[6]

Remove all sources of ignition.[6]

Use spark-proof tools and explosion-proof equipment for cleanup.[6]

Collect the spilled material into a suitable, closed container for disposal.[6]

Skin Contact: Immediately wash the affected area with soap and water.[7]

Eye Contact: Flush eyes with copious amounts of water for at least 15 minutes.

Inhalation: Move to fresh air.

Disposal:

Dispose of AcBut and any contaminated materials in accordance with local, state, and federal

regulations for organic waste.[5] The material can be sent to a licensed chemical destruction

plant or disposed of via controlled incineration with flue gas scrubbing.[6] Do not discharge into

sewer systems.[6]

AcBut Properties
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Property Value

Molecular Formula C₁₂H₁₄O₄

Molecular Weight 222.24 g/mol

CAS Number 65623-82-7

Appearance Solid (White to off-white)

Storage 2-8°C (or 4°C), under nitrogen

Note: The physicochemical properties are based on available data for 4-(4-acetyl-phenoxy)-

butyric acid.[5]

Below is a workflow diagram illustrating the key safety and handling steps for AcBut.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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